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fluorobenzophenone

Cat. No.: B1358996 Get Quote

An In-depth Technical Guide to 3',4'-Dichloro-4'-
fluorobenzophenone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3',4'-Dichloro-4'-

fluorobenzophenone, a halogenated aromatic ketone with potential applications in

pharmaceutical and materials science research. This document details its commercial

availability, provides a plausible synthetic route via Friedel-Crafts acylation, and explores its

physicochemical properties. While specific biological data for this compound is limited, this

guide discusses potential applications based on the known activities of related benzophenone

derivatives, particularly as a scaffold for kinase inhibitors. All quantitative data is summarized

for clarity, and a detailed, albeit theoretical, experimental protocol for its synthesis is provided.

Introduction
Benzophenones and their halogenated derivatives are a class of compounds with significant

interest in organic synthesis, medicinal chemistry, and materials science. The introduction of

halogen atoms can significantly alter the electronic, steric, and pharmacokinetic properties of

the parent molecule, leading to a wide range of biological activities and material characteristics.
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3',4'-Dichloro-4'-fluorobenzophenone (CAS No. 157428-51-8) is a polysubstituted

benzophenone whose specific applications are still under exploration. Its structural features

suggest potential as an intermediate in the synthesis of bioactive molecules and advanced

polymers.

Commercial Availability and Suppliers
3',4'-Dichloro-4'-fluorobenzophenone is available for purchase from several chemical suppliers,

catering to research and development needs. The availability and pricing can vary, and

researchers are encouraged to contact the suppliers directly for current information.

Supplier
Catalog
Number

Purity Quantity Price (USD)

Crysdot CD12137549 N/A 5g $922

Matrix Scientific 106915 N/A 1g / 5g $319 / $930

Note: Pricing and availability are subject to change. N/A indicates that the purity was not

specified by the supplier at the time of this guide's compilation.

Physicochemical Properties
A summary of the key physicochemical properties of 3',4'-Dichloro-4'-fluorobenzophenone is

presented below. This data is primarily sourced from publicly available chemical databases.
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Property Value

CAS Number 157428-51-8

Molecular Formula C₁₃H₇Cl₂FO

Molecular Weight 269.1 g/mol

Appearance White to off-white solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Insoluble in water (predicted)

Synthesis
The most probable synthetic route for 3',4'-Dichloro-4'-fluorobenzophenone is through a

Friedel-Crafts acylation reaction. This involves the reaction of 1,2-dichlorobenzene with 4-

fluorobenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃).

Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis of 3',4'-Dichloro-4'-fluorobenzophenone.
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Detailed Experimental Protocol (Proposed)
Materials:

1,2-Dichlorobenzene (1.0 eq)

4-Fluorobenzoyl chloride (1.1 eq)

Anhydrous aluminum chloride (1.2 eq)

Dichloromethane (anhydrous)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous

aluminum chloride and anhydrous dichloromethane.

Cool the suspension to 0 °C in an ice bath.

Add 4-fluorobenzoyl chloride dropwise to the stirred suspension.

After the addition is complete, add 1,2-dichlorobenzene dropwise, maintaining the

temperature at 0 °C.

Once the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-16 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and

concentrated hydrochloric acid to quench the reaction.

Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash successively with 1 M HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to afford the pure 3',4'-Dichloro-4'-fluorobenzophenone.

Potential Applications in Drug Development
While no specific biological activity has been reported for 3',4'-Dichloro-4'-fluorobenzophenone,

the benzophenone scaffold is a common feature in many biologically active compounds.

Halogenated benzophenones, in particular, have been investigated for a variety of therapeutic

applications.

Hypothetical Role as a Kinase Inhibitor Intermediate
Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation

is often implicated in diseases such as cancer. The benzophenone core can serve as a scaffold

for the design of kinase inhibitors. The dichloro and fluoro substituents on 3',4'-Dichloro-4'-

fluorobenzophenone can be strategically utilized to interact with specific residues in the kinase

active site, potentially leading to potent and selective inhibition. This compound could serve as

a starting material for the synthesis of more complex molecules targeting various kinases.
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Caption: Hypothetical pathway from 3',4'-Dichloro-4'-fluorobenzophenone to a therapeutic

effect.

Conclusion
3',4'-Dichloro-4'-fluorobenzophenone is a commercially available, halogenated aromatic ketone

with significant potential as a building block in synthetic and medicinal chemistry. While detailed

experimental data on its synthesis and biological activity are currently lacking in the public

domain, this guide provides a solid foundation for researchers interested in exploring its

properties and applications. The proposed synthetic protocol offers a practical starting point for

its preparation, and the discussion on its potential role as a kinase inhibitor intermediate

highlights a promising avenue for future research and drug development. Further investigation

into this compound is warranted to fully elucidate its chemical and biological characteristics.

To cite this document: BenchChem. [Commercial availability and suppliers of 3',4'-Dichloro-
4'-fluorobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358996#commercial-availability-and-suppliers-of-3-
4-dichloro-4-fluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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